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Compound of Interest

Compound Name:
3-Hydroxy-4-methoxy-N-

methylbenzamide

Cat. No.: B14829357

Get Quote

Target Audience: Researchers, Synthetic Chemists, and Drug Discovery Scientists Compound:

3-Hydroxy-4-methoxy-N-methylbenzamide (CAS: 1243280-60-5)

Introduction and Strategic Rationale
The 3-hydroxy-4-methoxybenzamide motif is a highly versatile structural pharmacophore

frequently utilized in the development of kinase inhibitors (such as Gefitinib analogs)[1] and

selective melatoninergic ligands[2]. Synthesizing 3-hydroxy-4-methoxy-N-methylbenzamide
requires a chemoselective approach to form the N-methylamide bond without inadvertently

reacting with or oxidizing the unprotected phenolic hydroxyl group at the 3-position.

While direct aminolysis of methyl 3-hydroxy-4-methoxybenzoate is possible, it often requires

harsh conditions or extended reaction times. Therefore, the preferred methodology in modern

medicinal chemistry relies on the direct amidation of 3-hydroxy-4-methoxybenzoic acid

(isovanillic acid) using a mild coupling reagent. Based on established protocols for substituted

benzamides, utilizing carbodiimide-based activation (e.g., EDC·HCl/HOBt) or uronium-based

coupling (e.g., HATU) in the presence of a non-nucleophilic base ensures high yields and

prevents phenolic degradation[2].
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Experimental Design and Workflow
The following workflow utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate) due to its superior kinetics and high efficiency in

forming amides from sterically hindered or electronically deactivated carboxylic acids.
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Fig 1: Step-by-step synthetic workflow for 3-Hydroxy-4-methoxy-N-methylbenzamide.
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Reaction Stoichiometry and Reagent Data
To ensure a self-validating system, precise stoichiometric control is required. The use of

Methylamine hydrochloride necessitates additional equivalents of base (DIPEA) to liberate the

free amine in situ.

Reagent /
Material

MW ( g/mol ) Equivalents
Amount
(Scale: 10
mmol)

Role

3-Hydroxy-4-

methoxybenzoic

acid

168.15 1.0 1.68 g Starting Material

Methylamine

hydrochloride
67.52 1.5 1.01 g

Amine

Nucleophile

HATU 380.23 1.2 4.56 g Coupling Agent

N,N-

Diisopropylethyla

mine (DIPEA)

129.24 3.0 5.23 mL (3.88 g)
Non-nucleophilic

Base

N,N-

Dimethylformami

de (DMF)

73.09 - 25.0 mL Solvent

Step-by-Step Experimental Protocol
Expert Insight on Causality: The presence of the free phenol requires careful selection of

workup conditions. Using strong aqueous bases (like 1M NaOH or saturated Na2CO3) during

extraction will deprotonate the phenol (pKa ~9.0), pulling the target product into the aqueous

waste layer. Therefore, a saturated Ammonium Chloride (NH4Cl) wash is strictly utilized to

remove basic impurities without ionizing the product[2].

Phase 1: Activation and Coupling
Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush

the system with inert gas (N2 or Argon).
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Dissolution: Add 3-hydroxy-4-methoxybenzoic acid (1.68 g, 10.0 mmol) and HATU (4.56 g,

12.0 mmol) to the flask. Dissolve the solids in anhydrous DMF (25 mL).

Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.

Rationale: Controlling the initial exotherm prevents the degradation of the activated ester

intermediate.

Base Addition: Dropwise, add DIPEA (5.23 mL, 30.0 mmol) over 5 minutes. Stir the mixture

at 0 °C for 30 minutes to ensure complete formation of the active OAt-ester.

Amidation: Add Methylamine hydrochloride (1.01 g, 15.0 mmol) in a single portion. Remove

the ice bath and allow the reaction to warm to room temperature (20-25 °C).

Monitoring: Stir the reaction for 12 hours. Monitor reaction completion via TLC (Eluent: 5%

MeOH in DCM; UV visualization at 254 nm).

Phase 2: Chemoselective Workup
Quenching: Once the starting material is consumed, quench the reaction by adding 30 mL of

deionized water to precipitate the bulk of the organic components.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl

Acetate (EtOAc) (3 × 40 mL).

Washing: Combine the organic layers. Wash sequentially with:

Saturated aqueous NH4Cl (2 × 30 mL) to remove unreacted DIPEA and methylamine.

Deionized water (2 × 30 mL) to remove residual DMF.

Saturated aqueous NaCl (Brine) (1 × 30 mL) to pre-dry the organic layer.

Drying: Dry the organic phase over anhydrous Sodium Sulfate (Na2SO4). Filter the

suspension and concentrate the filtrate under reduced pressure using a rotary evaporator to

yield the crude product.

Phase 3: Purification and Isolation
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Chromatography: Purify the crude residue via flash column chromatography on silica gel.

Use a gradient elution system starting from 100% Dichloromethane (DCM) to 5% Methanol

(MeOH) in DCM.

Fraction Collection: Combine the fractions containing the pure product (typically eluting at

~2-3% MeOH).

Solvent Removal: Evaporate the solvent under reduced pressure to afford 3-Hydroxy-4-
methoxy-N-methylbenzamide as a white to off-white solid.

Storage: Store the final compound in a desiccator at 2-8 °C, protected from light to prevent

oxidation of the phenol ring[3].

Analytical Validation Parameters
To confirm the structural integrity and purity of the synthesized compound, compare the

isolated material against the following expected analytical benchmarks[2][4]:

Appearance: White solid.

LC-MS (ESI+): Expected m/z for [M+H]+ = 182.08.

1H NMR (400 MHz, DMSO-d6):

δ 9.25 (s, 1H, -OH)

δ 8.20 (q, J = 4.5 Hz, 1H, -NH)

δ 7.35 (d, J = 2.1 Hz, 1H, Ar-H)

δ 7.30 (dd, J = 8.4, 2.1 Hz, 1H, Ar-H)

δ 6.95 (d, J = 8.4 Hz, 1H, Ar-H)

δ 3.82 (s, 3H, -OCH3)

δ 2.75 (d, J = 4.5 Hz, 3H, -NHCH3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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